Cas no 854695-95-7 (6-methyloxane-2-carboxylic acid)

6-methyloxane-2-carboxylic acid structure
854695-95-7 structure
Product Name:6-methyloxane-2-carboxylic acid
CAS No:854695-95-7
MF:C7H12O3
MW:144.168382644653
MDL:MFCD19230737
CID:4657397
PubChem ID:55303085
Update Time:2024-03-01

6-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyloxane-2-carboxylic acid
    • MDL: MFCD19230737
    • Inchi: 1S/C7H12O3/c1-5-3-2-4-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
    • InChI Key: WFCIGPLIXGCKJT-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)OC(C)CCC1

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

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